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Compound of Interest

Compound Name: trans-5-Decen-1-ol

Cat. No.: B107414

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trans-5-Decen-1-ol is a linear unsaturated alcohol that possesses a unique and sought-after
olfactory profile, making it a valuable ingredient in the fragrance industry.[1] Its scent is
characterized as a complex blend of waxy, floral, and rosy notes.[1][2] This profile allows it to
impart a natural, fresh, and subtly rich quality to a variety of fragrance compositions. Beyond its
use in fine fragrances, it also finds application in a range of scented consumer products. This
document provides detailed application notes and experimental protocols for the effective use
of trans-5-Decen-1-ol in fragrance formulation, intended for a scientific audience.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of trans-5-Decen-1-ol is
essential for its effective application in fragrance formulations. These properties influence its
volatility, solubility, and stability within a product matrix.
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Property Value Source
Molecular Formula C10H200 [3]
Molecular Weight 156.27 g/mol

Appearance Colorless to pale yellow liquid [2]

Odor Profile Waxy, floral, rose [2]
Boiling Point 113-118 °C at 11 mmHg [4]
Vapor Pressure 0.0173 mmHg at 25 °C

Flash Point 62 °C (143.6 °F) - closed cup [4]
Refractive Index n20/D 1.452 (lit.) [4]
Solubility Soluble in alcohol [2]

Olfactory Profile and Application in Fragrance
Formulation

The distinct waxy-floral character of trans-5-Decen-1-ol makes it a versatile ingredient for
achieving specific olfactory effects.

Olfactory Description

e Primary Notes: Waxy, fatty.
e Secondary Notes: Floral, rosy.[2]
e Nuances: Green, slightly citrusy.

The waxy aspect provides a diffusive and substantive quality, reminiscent of natural flower
petals, while the floral and rosy notes contribute to its use in creating realistic and abstract floral
accords.

Applications in Fragrance Types
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Trans-5-Decen-1-ol is particularly effective in, but not limited to, the following fragrance
families:

o Floral: Enhances the naturalness and complexity of rose, lily of the valley, and other white
floral compositions. It can be used to build a more authentic and less synthetic-smelling floral
bouquet.

o Green: The subtle green nuances of trans-5-Decen-1-ol can complement and lift green and
leafy accords, adding a dewy and fresh quality.

 Fruity: In combination with fruity notes, it can provide a balancing effect, preventing the
composition from becoming overly sweet and adding a sophisticated, ripe fruit skin
character.

o Aldehydic: Its waxy character can soften the sharpness of aldehydes, creating a smoother
and more integrated aldehydic-floral fragrance.

Blending Recommendations

Trans-5-Decen-1-ol blends well with a variety of fragrance raw materials. The following table
provides some suggested combinations to achieve specific effects.
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Blending Material Olfactory Effect

Creates a fuller, more natural, and multi-faceted

Rose Ketones (e.g., Damascones, lonones)
rose accord.[5][6][7]

Builds a classic lily of the valley (muguet)
Hydroxycitronellal, Lilial, Lyral fragrance, with trans-5-Decen-1-ol adding a

natural, dewy petal texture.[4][8]

Leaf Alcohol (cis-3-H ) Enhances the green, fresh top notes of a
eaf Alcohol (cis-3-Hexeno
fragrance, creating a "just-cut-stem" effect.

) ) Adds a waxy, peely complexity to the top notes,
Citrus Qils (e.g., Bergamot, Lemon) ] o
extending the initial freshness.

) ] ] Creates a diffusive and radiant floral heart, with
Hedione (Methyl Dihydrojasmonate) o o
the waxy note providing a naturalistic texture.

The combination can result in a modern, clean,

Iso E Super o -

and diffusive floral-woody composition.

In jasmine accords, it can enhance the fruity and
Benzyl Acetate floral facets while adding a touch of natural

waxiness.[4]

Recommended Usage Levels: The concentration of trans-5-Decen-1-ol in a fragrance
concentrate can vary significantly depending on the desired effect. A starting point for
evaluation is typically between 0.1% and 2.0%.

Experimental Protocols
Protocol for Sensory Evaluation

This protocol outlines a method for the sensory evaluation of trans-5-Decen-1-ol by a trained
panel to characterize its odor profile and intensity.

Objective: To systematically describe the olfactory characteristics of trans-5-Decen-1-ol.
Materials:

» Trans-5-Decen-1-ol (high purity, >97%)
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e Odorless solvent (e.g., Diethyl Phthalate or Ethanol)
¢ Glass beakers and stirring rods

e Volumetric flasks

o Pipettes

o Standard fragrance blotters (smelling strips)

e Apanel of at least 5 trained sensory assessors

e Odor-free evaluation booths

Procedure:

o Sample Preparation: Prepare a 10% solution of trans-5-Decen-1-ol in the chosen solvent.
Further dilutions (e.g., 5% and 1%) should also be prepared to evaluate the odor at different
intensities.

» Blotter Preparation: Dip the fragrance blotters into the solutions, ensuring they are saturated
to a consistent level (approximately 1 cm). Allow the solvent to evaporate for a few seconds.

o Evaluation: Present the coded blotters to the panelists in the evaluation booths. Panelists
should evaluate the odor at different time intervals (top note: immediately, middle note: after
15 minutes, base note: after 1 hour) and record their descriptions.

o Data Collection: Use a standardized questionnaire for panelists to rate the intensity of
different odor descriptors (e.g., waxy, floral, rose, green, fatty) on a scale (e.g., 1 to 9, where
1 is not perceptible and 9 is extremely strong).

o Data Analysis: Analyze the data to create an odor profile and a spider web chart illustrating
the perceived characteristics of trans-5-Decen-1-ol.

Protocol for Stability Testing in a Cosmetic Base

This protocol describes a method to assess the stability of trans-5-Decen-1-ol in a simple
cosmetic emulsion.
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Objective: To evaluate the chemical and physical stability of trans-5-Decen-1-ol in a
representative cosmetic formulation.

Materials:

e Trans-5-Decen-1-ol

e Simple oil-in-water (O/W) cream base (without fragrance)
o Glass jars with airtight lids

e Oven/incubator set to 40°C

o Refrigerator set to 4°C

o Control sample of the cream base

o Gas Chromatograph-Mass Spectrometer (GC-MS)
Procedure:

o Formulation: Incorporate trans-5-Decen-1-ol into the cream base at a concentration of 0.5%
(w/w). Ensure thorough mixing for homogeneity.

» Storage Conditions:
o Store one set of samples (formulation and control) at room temperature (approx. 25°C).
o Store a second set under accelerated conditions at 40°C.
o Store a third set under cold conditions at 4°C.

o Evaluation Intervals: Evaluate the samples at baseline (T=0) and then at regular intervals
(e.g., 1 week, 4 weeks, 8 weeks, 12 weeks).

e Physical Stability Assessment:

o Organoleptic Properties: Visually inspect for any changes in color, clarity, and signs of
phase separation.
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o Odor: Smell the samples to detect any changes in the fragrance profile, which might
indicate degradation.

o pH Measurement: Measure the pH of the emulsion at each interval.

o Viscosity Measurement: Measure the viscosity to check for any changes in the emulsion's
consistency.

o Chemical Stability Assessment (GC-MS Analysis):

o At each interval, extract the fragrance from a sample of the cream using a suitable solvent
(e.g., hexane).

o Analyze the extract using GC-MS to quantify the concentration of trans-5-Decen-1-ol.

o Compare the concentration to the baseline to determine the percentage of degradation.

Safety and Toxicology

While trans-5-Decen-1-ol is generally considered safe for use in fragrance applications, it is
crucial to adhere to good laboratory practices and be aware of its potential toxicological profile.

o Dermal Irritation and Sensitization: Unsaturated alcohols can have a potential for skin
sensitization, which may be influenced by oxidation products.[9][10] It is recommended to
conduct a risk assessment for dermal sensitization, potentially using in vitro methods, before
incorporation into cosmetic products intended for skin contact.[11][12]

« Handling Precautions: Wear appropriate personal protective equipment (PPE), including
safety glasses and gloves, when handling the neat material.[4] Work in a well-ventilated
area.

Diagrams
Generalized Olfactory Signal Transduction Pathway
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Caption: Generalized olfactory signal transduction cascade initiated by an odorant molecule.

Experimental Workflow for Fragrance Formulation and
Evaluation
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Caption: A typical workflow for the development and evaluation of a fragrance formulation.
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Logical Relationships in the Application of Trans-5-
Decen-1-ol
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Caption: Logical relationships between the properties and applications of trans-5-Decen-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fragrance Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107414#application-of-trans-5-decen-1-ol-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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